Cas no 1604281-17-5 ((3R)-3-cyclohexyl-3-acetamidopropanoic acid)
(3R)-3-cyclohexyl-3-acetamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-4449922
- 1604281-17-5
- (3R)-3-cyclohexyl-3-acetamidopropanoic acid
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- Inchi: 1S/C11H19NO3/c1-8(13)12-10(7-11(14)15)9-5-3-2-4-6-9/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)/t10-/m1/s1
- InChI Key: ZLYMFRXJYAQWAD-SNVBAGLBSA-N
- SMILES: OC(C[C@H](C1CCCCC1)NC(C)=O)=O
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.4Ų
(3R)-3-cyclohexyl-3-acetamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4449922-0.05g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 0.05g |
$587.0 | 2025-03-15 | |
| Enamine | EN300-4449922-0.1g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 0.1g |
$615.0 | 2025-03-15 | |
| Enamine | EN300-4449922-0.25g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 0.25g |
$642.0 | 2025-03-15 | |
| Enamine | EN300-4449922-0.5g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 0.5g |
$671.0 | 2025-03-15 | |
| Enamine | EN300-4449922-1.0g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 1.0g |
$699.0 | 2025-03-15 | |
| Enamine | EN300-4449922-2.5g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-15 | |
| Enamine | EN300-4449922-5.0g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 5.0g |
$2028.0 | 2025-03-15 | |
| Enamine | EN300-4449922-10.0g |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid |
1604281-17-5 | 95.0% | 10.0g |
$3007.0 | 2025-03-15 |
(3R)-3-cyclohexyl-3-acetamidopropanoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (3R)-3-cyclohexyl-3-acetamidopropanoic acid
Recent Advances in the Study of (3R)-3-cyclohexyl-3-acetamidopropanoic acid (CAS: 1604281-17-5)
The compound (3R)-3-cyclohexyl-3-acetamidopropanoic acid (CAS: 1604281-17-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral molecule, characterized by its cyclohexyl and acetamido functional groups, has been the subject of several studies aimed at elucidating its biological activity and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of (3R)-3-cyclohexyl-3-acetamidopropanoic acid, with particular emphasis on its enantioselective production. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach for the asymmetric synthesis of this compound, achieving high enantiomeric excess (ee > 99%) and yield (85%). This method represents a significant improvement over traditional chemical synthesis routes, which often suffer from low selectivity and cumbersome purification steps.
In terms of biological activity, (3R)-3-cyclohexyl-3-acetamidopropanoic acid has shown promising results as a modulator of specific metabolic pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting key enzymes involved in lipid metabolism, suggesting potential applications in the treatment of metabolic disorders such as obesity and type 2 diabetes. The compound's unique structural features, including its cyclohexyl moiety, were found to play a critical role in its binding affinity and selectivity.
Further investigations into the pharmacokinetic properties of (3R)-3-cyclohexyl-3-acetamidopropanoic acid have revealed favorable absorption and distribution profiles. A 2024 study in Drug Metabolism and Disposition reported that the compound exhibits good oral bioavailability and moderate plasma protein binding, making it a viable candidate for further drug development. Additionally, its metabolic stability was found to be superior to that of structurally related compounds, as evidenced by in vitro and in vivo studies.
Despite these advances, challenges remain in the clinical translation of (3R)-3-cyclohexyl-3-acetamidopropanoic acid. Current research is addressing issues such as dose optimization, potential off-target effects, and long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a therapeutic agent. Future studies are expected to explore its applications in other disease areas, including neurodegenerative disorders and cancer.
In conclusion, (3R)-3-cyclohexyl-3-acetamidopropanoic acid (CAS: 1604281-17-5) represents a promising candidate for drug development, with recent studies highlighting its synthetic accessibility, biological activity, and pharmacokinetic properties. Continued research in this area is likely to yield further insights into its therapeutic potential and pave the way for clinical applications.
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